Cas no 2679817-11-7 (rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)
rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28272987
- 2728728-21-8
- 2679817-11-7
- EN300-28272978
- rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
- (1S,4R,5R)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
- rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
-
- Inchi: 1S/C10H13NO4/c1-2-3-15-10(14)11-5-6-4-7(11)8(6)9(12)13/h2,6-8H,1,3-5H2,(H,12,13)/t6-,7-,8+/m0/s1
- InChI Key: DHYPQHUVHQTYQF-BIIVOSGPSA-N
- SMILES: OC([C@H]1[C@@H]2C[C@H]1CN2C(=O)OCC=C)=O
Computed Properties
- Exact Mass: 211.08445790g/mol
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.8Ų
rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28272978-1g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 1g |
$1057.0 | 2023-09-09 | ||
| Enamine | EN300-28272978-5g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 5g |
$3065.0 | 2023-09-09 | ||
| Enamine | EN300-28272978-10g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 10g |
$4545.0 | 2023-09-09 | ||
| Enamine | EN300-28272978-0.05g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-28272978-0.1g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-28272978-0.25g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-28272978-0.5g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-28272978-1.0g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-28272978-2.5g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-28272978-5.0g |
rac-(1R,4S,5S)-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2679817-11-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 |
rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
Comprehensive Analysis of rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2679817-11-7)
The compound rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2679817-11-7) is a structurally unique bicyclic derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its azabicyclo[2.1.1]hexane core, combined with a prop-2-en-1-yloxy carbonyl moiety, makes it a promising candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in contemporary pharmaceutical research.
One of the key features of this compound is its stereochemistry, as indicated by the rac-(1R,4S,5S) prefix. This suggests a racemic mixture of enantiomers, which is a common focus in drug development due to the differing biological activities of stereoisomers. The presence of the carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate for further chemical modifications. This aligns with the growing demand for custom synthesis and building blocks in the pharmaceutical industry.
In recent years, the search for bioactive small molecules has intensified, driven by the need for innovative treatments for diseases such as neurodegenerative disorders and metabolic syndromes. The azabicyclo[2.1.1]hexane scaffold, present in this compound, is known for its ability to mimic natural peptide structures, making it a valuable tool in peptidomimetic drug design. This has led to increased interest in 2679817-11-7 as a potential lead compound.
Another area of interest is the compound's potential role in prodrug development. The prop-2-en-1-yloxy carbonyl group can serve as a protective moiety, which may be cleaved under specific physiological conditions to release the active drug. This strategy is widely explored to improve drug bioavailability and targeted delivery, addressing one of the major challenges in modern pharmacology.
From a synthetic perspective, the preparation of rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid involves sophisticated organic synthesis techniques, including stereoselective reactions and protection-deprotection strategies. These methods are frequently searched by chemists looking for advanced synthetic protocols and reaction optimization tips. The compound's unique structure also makes it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.
Given the rising popularity of AI-driven drug discovery, compounds like 2679817-11-7 are increasingly being analyzed using machine learning algorithms to predict their ADME properties (Absorption, Distribution, Metabolism, and Excretion). This aligns with the broader trend of integrating cheminformatics and big data analytics into pharmaceutical research, a topic frequently queried in academic and industrial circles.
In conclusion, rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid represents a fascinating case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, makes it a compound of significant interest to researchers exploring innovative drug candidates and chemical biology. As the demand for precision medicine grows, compounds like this will likely play a pivotal role in shaping the future of pharmacology.
2679817-11-7 (rac-(1R,4S,5S)-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.1.1hexane-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)